Cas no 1181828-14-7 ((3-ethynylphenyl)hydrazine)

• Product Name: (3-ethynylphenyl)hydrazine
• CAS No: 1181828-14-7
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD18452064
• CID: 1207691
• PubChem ID: 55296575
• Update Time: 2025-05-19

(3-ethynylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-ethynylphenyl)hydrazine
• 1-(3-ethynylphenyl)hydrazine
• EN300-1851415
• AKOS006371747
• DB-336716
• SCHEMBL19112728
• 1181828-14-7

• MDL： MFCD18452064
• Inchi： 1S/C8H8N2/c1-2-7-4-3-5-8(6-7)10-9/h1,3-6,10H,9H2
• InChI Key： KTIVGMFMMSMHHF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C#C)C=1)N

Computed Properties

• Exact Mass: 132.068748264g/mol
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (3-ethynylphenyl)hydrazine

Recent Advances in the Application of (3-ethynylphenyl)hydrazine (CAS: 1181828-14-7) in Chemical Biology and Pharmaceutical Research

The compound (3-ethynylphenyl)hydrazine (CAS: 1181828-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This hydrazine derivative, characterized by its ethynyl functional group, has been explored as a key building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the design of enzyme inhibitors, targeted therapeutics, and fluorescent probes for biological imaging.

One of the most notable applications of (3-ethynylphenyl)hydrazine is its role in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The ethynyl group enables efficient conjugation with azide-containing biomolecules, facilitating the development of bioconjugates for targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of kinase inhibitors, resulting in improved selectivity and potency against cancer cell lines.

In addition to its synthetic utility, (3-ethynylphenyl)hydrazine has shown promise in the development of fluorescent probes for cellular imaging. Researchers have exploited its hydrazine moiety for the selective detection of carbonyl compounds in biological systems, enabling real-time monitoring of metabolic processes. A recent publication in Analytical Chemistry reported the design of a turn-on fluorescent probe based on this compound, which exhibited high sensitivity for formaldehyde detection in live cells.

The pharmacokinetic properties of (3-ethynylphenyl)hydrazine derivatives have also been investigated in preclinical studies. Structure-activity relationship (SAR) analyses have revealed that modifications to the hydrazine moiety can significantly influence the compounds' bioavailability and metabolic stability. Several patent applications filed in 2024 describe novel prodrug strategies utilizing this scaffold to enhance drug delivery to target tissues while minimizing off-target effects.

From a safety perspective, recent toxicological evaluations of (3-ethynylphenyl)hydrazine derivatives have provided valuable insights into their potential clinical applications. While the parent compound shows moderate cytotoxicity at higher concentrations, structural optimization has yielded derivatives with improved therapeutic indices. Current research efforts are focused on developing these compounds as potential therapeutics for neurological disorders and inflammatory diseases, with promising results in animal models.

Looking forward, the unique chemical properties of (3-ethynylphenyl)hydrazine (CAS: 1181828-14-7) position it as a valuable tool in medicinal chemistry and chemical biology. Ongoing research is exploring its applications in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this versatile building block in drug discovery programs and diagnostic tool development.